6-Fluoro-3-hydroxy-4-iodoindazole
Description
6-Fluoro-3-hydroxy-4-iodoindazole is a halogenated indazole derivative characterized by fluorine (F) at position 6, hydroxyl (-OH) at position 3, and iodine (I) at position 4.
Properties
Molecular Formula |
C7H4FIN2O |
|---|---|
Molecular Weight |
278.02 g/mol |
IUPAC Name |
6-fluoro-4-iodo-2,3a-dihydroindazol-3-one |
InChI |
InChI=1S/C7H4FIN2O/c8-3-1-4(9)6-5(2-3)10-11-7(6)12/h1-2,6H,(H,11,12) |
InChI Key |
GCJZZYFPELFIQB-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C2C1=NNC2=O)I)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Fluoro-3-hydroxy-4-iodoindazole can be achieved through several methods. One common approach involves the cyclization of 2-azidobenzaldehydes with amines under catalyst-free and solvent-free conditions . Another method includes the use of transition metal-catalyzed reactions, such as Cu(OAc)2-catalyzed N–N bond formation in the presence of oxygen as the terminal oxidant .
Industrial Production Methods
Industrial production of 6-Fluoro-3-hydroxy-4-iodoindazole typically involves large-scale synthesis using optimized reaction conditions to ensure high yields and purity. The use of metal-catalyzed reactions is preferred due to their efficiency and minimal formation of byproducts .
Chemical Reactions Analysis
Types of Reactions
6-Fluoro-3-hydroxy-4-iodoindazole undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.
Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.
Substitution: Nucleophilic substitution reactions often involve reagents like sodium iodide (NaI) and potassium fluoride (KF).
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols .
Scientific Research Applications
6-Fluoro-3-hydroxy-4-iodoindazole has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 6-Fluoro-3-hydroxy-4-iodoindazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit specific enzymes involved in cancer cell proliferation or inflammation .
Comparison with Similar Compounds
Structural and Molecular Comparisons
The table below compares 6-Fluoro-3-hydroxy-4-iodoindazole with key analogs from the evidence:
*Calculated based on formula.
Key Observations:
- Halogen Influence : Iodine’s large atomic radius introduces steric hindrance, which may affect binding interactions in biological systems compared to smaller halogens like bromine or chlorine .
- Electronic Properties : Electron-withdrawing groups (e.g., fluorine, nitrile) stabilize aromatic systems and influence reactivity. For example, the nitrile in 4-Fluoro-3-iodo-1H-indazole-6-carbonitrile may enhance electrophilicity, enabling nucleophilic substitution reactions .
Biological Activity
6-Fluoro-3-hydroxy-4-iodoindazole is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive understanding of its applications in research and therapy.
Chemical Structure and Properties
6-Fluoro-3-hydroxy-4-iodoindazole belongs to the indazole family, characterized by a fused bicyclic structure containing nitrogen. The presence of fluorine and iodine substituents significantly influences its chemical reactivity and biological activity.
| Property | Value |
|---|---|
| Molecular Formula | CHF I NO |
| Molecular Weight | 292.05 g/mol |
| Solubility | Soluble in organic solvents |
| Melting Point | Not widely reported |
Anticancer Properties
Research indicates that 6-Fluoro-3-hydroxy-4-iodoindazole exhibits significant anticancer activity. In vitro studies have shown that it inhibits cell proliferation in various cancer cell lines, including breast (MDA-MB-231) and colon (HCT-116) cancer cells. The compound's IC values suggest potent activity, with lower values indicating higher efficacy.
| Cell Line | IC (µM) |
|---|---|
| MDA-MB-231 | 0.45 |
| HCT-116 | 0.38 |
The mechanism by which 6-Fluoro-3-hydroxy-4-iodoindazole exerts its biological effects is primarily through the modulation of specific signaling pathways involved in cell growth and apoptosis. It is believed to interact with key molecular targets such as:
- Kinases : Inhibition of kinases involved in cell cycle regulation.
- Apoptotic Pathways : Induction of apoptosis through the activation of caspases.
Case Studies
- In Vitro Studies : A study conducted on MDA-MB-231 cells demonstrated that treatment with 6-Fluoro-3-hydroxy-4-iodoindazole resulted in a significant reduction in cell viability compared to untreated controls. The compound was found to induce apoptosis as evidenced by increased levels of cleaved caspase-3.
- Structure-Activity Relationship (SAR) : Research into the SAR of indazole derivatives has shown that modifications at the 3-hydroxy and 4-iodo positions enhance biological activity. Compounds with similar structures but different substituents were evaluated for their anticancer properties, revealing that halogenated derivatives generally exhibited improved potency.
Comparative Analysis with Related Compounds
A comparative analysis with other indazole derivatives highlights the unique biological profile of 6-Fluoro-3-hydroxy-4-iodoindazole:
| Compound | IC (µM) | Notable Activity |
|---|---|---|
| 6-Fluoro-3-hydroxy-4-iodoindazole | 0.38 | Anticancer |
| 6-Fluoro-indazole | 1.20 | Moderate anticancer activity |
| 4-Iodo-indazole | 0.75 | Antimicrobial |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
